Cas no 1261928-89-5 (3-Chloro-5-(4-fluoro-3-trifluoromethylphenyl)phenol)

• Product Name: 3-Chloro-5-(4-fluoro-3-trifluoromethylphenyl)phenol
• CAS No: 1261928-89-5
• MF: C₁₃H₇ClF₄O
• MW: 290.640696763992
• MDL: MFCD18315786
• CID: 2764119
• PubChem ID: 53221519
• Update Time: 2025-07-02

3-Chloro-5-(4-fluoro-3-trifluoromethylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 1261928-89-5
• 3-CHLORO-5-(4-FLUORO-3-TRIFLUOROMETHYLPHENYL)PHENOL
• 3-Chloro-5-(4-fluoro-3-trifluoromethylphenyl)phenol, 95%
• DTXSID40686160
• MFCD18315786
• 5-Chloro-4'-fluoro-3'-(trifluoromethyl)[1,1'-biphenyl]-3-ol
• 3-Chloro-5-(4-fluoro-3-trifluoromethylphenyl)phenol

• MDL： MFCD18315786
• Inchi： 1S/C13H7ClF4O/c14-9-3-8(4-10(19)6-9)7-1-2-12(15)11(5-7)13(16,17)18/h1-6,19H
• InChI Key： VCZRORONRMEGMJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=CC(=C(C(F)(F)F)C=1)F)O

Computed Properties

• Exact Mass: 290.0121552Da
• Monoisotopic Mass: 290.0121552Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 3-Chloro-5-(4-fluoro-3-trifluoromethylphenyl)phenol

Comprehensive Overview of 3-Chloro-5-(4-fluoro-3-trifluoromethylphenyl)phenol (CAS No. 1261928-89-5)

3-Chloro-5-(4-fluoro-3-trifluoromethylphenyl)phenol (CAS No. 1261928-89-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a phenol core substituted with a chloro group and a 4-fluoro-3-trifluoromethylphenyl moiety, making it a valuable intermediate in the synthesis of bioactive molecules. Its molecular formula, C₁₃H₇ClF₄O, and precise steric configuration contribute to its reactivity and potential applications in drug discovery.

In recent years, the demand for fluorinated aromatic compounds like 3-Chloro-5-(4-fluoro-3-trifluoromethylphenyl)phenol has surged, driven by their enhanced metabolic stability and lipophilicity—key traits for optimizing drug candidates. Researchers frequently explore its role in modulating enzyme inhibition or receptor binding, aligning with trends in targeted therapy and precision medicine. The compound’s CAS No. 1261928-89-5 is often cited in patents related to kinase inhibitors or antimicrobial agents, reflecting its versatility.

From an industrial perspective, 3-Chloro-5-(4-fluoro-3-trifluoromethylphenyl)phenol is synthesized via multi-step organic reactions, including Suzuki-Miyaura coupling or nucleophilic aromatic substitution. Its purity and yield are critical for downstream applications, prompting advancements in green chemistry techniques to minimize waste. Environmental concerns and regulatory pressures have also spurred interest in sustainable production methods, a topic frequently searched in AI-driven chemical synthesis platforms.

The compound’s physicochemical properties—such as its melting point (≈150–155°C) and solubility in organic solvents—are meticulously documented in safety data sheets (SDS). While not classified as hazardous under standard guidelines, proper handling protocols are emphasized in laboratory safety discussions. Users often query its stability under storage conditions, a concern addressed by studies on its degradation kinetics.

In agrochemical contexts, derivatives of 3-Chloro-5-(4-fluoro-3-trifluoromethylphenyl)phenol are investigated for herbicidal or fungicidal activity. The 4-fluoro-3-trifluoromethylphenyl group’s electron-withdrawing effects enhance bioactivity, a principle leveraged in crop protection formulations. This aligns with global trends toward sustainable agriculture and reduced environmental impact, topics dominating search engine queries.

Analytical characterization of CAS No. 1261928-89-5 typically involves HPLC, NMR, and mass spectrometry, with data shared in open-access repositories to support reproducibility. The compound’s spectral fingerprints are crucial for quality control, a detail often sought by analytical chemists. Collaborative platforms like PubChem and Reaxys feature its dataset, enhancing visibility in digital research ecosystems.

Future prospects for 3-Chloro-5-(4-fluoro-3-trifluoromethylphenyl)phenol include its integration into high-throughput screening libraries and combinatorial chemistry. As AI tools accelerate molecular design, its scaffold may inspire novel analogs with improved efficacy. This synergy of traditional synthesis and computational chemistry underscores its enduring relevance in scientific innovation.